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Chemical Introduction and Identification

Fluorosalan (CAS Registry Number: 4776-06-1), also known internationally as Flusalan (INN) and
Fluorophene, is a halogenated antimicrobial compound with the systematic IUPAC name 3,5-dibromo-2-
hydroxy-N-[3-(trifluoromethyl)phenyl]benzamide [1]. This synthetic chemical agent belongs to the
salicylanilide class of compounds, characterized by the presence of multiple halogen atoms (bromine and
fluorine) that contribute significantly to its biological activity and physicochemical properties. The molecular
structure features a benzamide backbone substituted with two bromine atoms at the 3 and 5 positions of the
phenolic ring, while the anilide nitrogen is connected to a phenyl ring containing a trifluoromethyl group at

the meta position [1] [2].

With a molecular formula of Ci14HsBr2FsNO2 and a molecular weight of 439.02 g/meol, Fluorosalan
presents as a white to off-white solid at room temperature [3]. The compound exhibits predicted
physicochemical characteristics including a boiling point of approximately 371.4+42.0°C and a density of
1.887+0.06 g/cm? [3]. The acid dissociation constant (pKa) of Fluorosalan is calculated to be 5.98+0.48,
indicating it exists primarily in the protonated form under physiological pH conditions [3]. The compound
demonstrates high lipophilicity with an estimated LogP value of 6.97, suggesting limited aqueous solubility

but significant solubility in organic solvents [3].
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Table 1: Chemical Identification of Fluorosalan

Identifier Specification

CAS Registry Number 4776-06-1 [1] [3]

IUPAC Name 3,5-dibromo-2-hydroxy-N-[3-(trifluoromethyl)phenyl]benzamide [1]
Molecular Formula C14HsBr2FsNOz2 [1] [3]

Molecular Weight 439.02 g/mol [1] [3]

Other Names Flusalan (INN), Fluorophene, Vancide FP [1] [2]

FDA UNII 800FG3WPYD [1] [3]

Solubility Characteristics and Storage

Solubility Profile

Fluoresalan demonstrates a distinct solubility profile that must be carefully considered when preparing
stock solutions for research applications. According to experimental data, Fluoresalan is slightly soluble in
dipolar aprotic solvents including dimethyl sulfoxide (DMSO) and methanol [3]. This limited solubility
profile presents challenges for researchers requiring aqueous-based experimental systems and necessitates
the use of organic solvents for initial stock solution preparation followed by subsequent dilution into
aqueous buffers. The high estimated LogP value of 6.97 confirms the strong hydrophobic character of this
molecule, which influences not only solubility but also membrane permeability and biological distribution

patterns [3].

Storage and Stability Considerations

Proper storage conditions are critical for maintaining the chemical integrity and solution stability of

Fluorosalan stock solutions. Based on the compound's physicochemical properties, several key factors must
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be controlled to prevent degradation:

e Temperature Control: Stock solutions should be stored at -20°C or below to minimize thermal
degradation, with consideration of the solvent's freezing point [4].

¢ Light Sensitivity: Due to the presence of multiple halogen atoms and an aromatic structure
susceptible to photochemical degradation, Fluorosalan stock solutions must be protected from light
by storing in amber glass containers or vessels wrapped in aluminum foil [4].

¢ Moisture Protection: The compound should be protected from atmospheric humidity, which may
contribute to hydrolytic degradation over time [4].

¢ Inert Atmosphere: For long-term storage, particularly of concentrated stock solutions, consideration
should be given to blanketing with inert gas (nitrogen or argon) to prevent oxidation [4].

Table 2: Solubility and Storage Conditions for Fluorosalan

Parameter Specification

Solubility in DMSO Slightly soluble [3]

Solubility in Methanol Slightly soluble [3]

Aqueous Solubility Expected to be low (based on LogP 6.97) [3]
Recommended Storage Temperature -20°C [4]

Light Sensitivity Light-sensitive; requires amber glass or foil protection [4]
Container Material Glass (preferably amber) [4]

Solution Preparation Protocols

Gravimetric Preparation Method

The gravimetric preparation method is the preferred approach for generating primary stock solutions of
Fluorosalan when high accuracy is required. This method involves precise weighing of the solid compound
followed by dissolution in an appropriate solvent to achieve an exact concentration. The gravimetric method

offers superior accuracy compared to volumetric approaches when working with solid materials, as
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analytical balances typically provide greater precision and smaller relative errors than volumetric glassware
[4]. This protocol describes the preparation of a 100 mM stock solution of Fluoresalan in DMSO, which

can be subsequently diluted to working concentrations for various experimental applications.

Materials Required:

¢ Fluorosalan solid (CAS 4776-06-1) [3]

e Anhydrous DMSO (molecular biology grade) [4]

¢ Analytical balance (capable of measuring to 0.1 mg)

¢ Volumetric flask (Class A, 25 mL capacity)

e Amber glass storage vials with PTFE-lined caps

e Micropipettes and appropriate tips

e Personal protective equipment (lab coat, gloves, safety glasses)

Step-by-Step Procedure:

¢ Calculate Mass Requirement: For a 25 mL stock solution at 100 mM concentration, calculate the

required mass of Fluorosalan: Mass = (0.025 L x 0.100 mol/L x 439.02 g/mol) = 1.0976 g [4]

e Weigh Compound: Tare an appropriate weighing vessel on the analytical balance. Carefully transfer
1.0976 g of Fluoroesalan solid to the vessel, recording the exact mass to calculate the precise final

concentration [4].

e Transfer to Volumetric Flask: Quantitatively transfer the weighed Fluoresalan to a 25 mL

volumetric flask using caution to avoid loss of material [4].

e Initial Dissolution: Add approximately 15 mL of anhydrous DMSO to the flask. Swirl gently until the
solid is completely dissolved. For compounds with limited solubility such as Fluoresalan, this may
require 5-10 minutes of gentle swirling. Do not heat the solution as elevated temperatures may

degrade DMSO or the compound itself [4].

e Dilute to Volume: Once dissolved, carefully add DMSO until the meniscus reaches the calibration

mark on the flask neck [4].

e Homogenization: Invert the flask several times to ensure complete mixing and homogeneity of the

solution [4].
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e Aliquoting and Storage: Aseptically aliquot the stock solution into amber glass vials. Label each vial
with complete information including compound name, concentration, date, solvent, and preparer's

initials. Store at -20°C or below [4].
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Dilution Method for Working Solutions

The preparation of working solutions from concentrated Fluoresalan stock requires careful calculation and

aseptic technique to ensure accuracy and maintain sterility when needed for cell-based assays. This protocol

utilizes the standard dilution equation (C1V1 = C2V2) to calculate appropriate volumes for dilution [5] [4].

The following procedure describes the preparation of 10 mL of a 1 mM working solution in aqueous buffer

from a 100 mM DMSO stock solution.

Materials Required:

Fluorosalan stock solution (100 mM in DMSO)

Appropriate buffer or medium (e.g., PBS, cell culture medium)
Sterile tubes (15 mL conical tubes recommended)
Micropipettes and sterile tips

Vortex mixer

Step-by-Step Procedure:

Calculate Dilution Volumes: Using the dilution equation C1V1 = C2V2: (100 mM)(V1) = (1 mM)(10
mL) V1 =0.1 mL = 100 pL [5] [4] Therefore, 100 pL of stock solution + 9.9 mL of diluent.

Add Diluent First: Transfer 9.9 mL of the appropriate buffer or medium to a sterile tube [4].

Add Stock Solution: Pipette 100 pL of the 100 mM Fluorosalan stock solution directly into the
diluent [4].

Mix Thoroughly: Cap the tube securely and mix by inverting several times or vortexing at medium

speed for 5-10 seconds [4].

Quality Assessment: Visually inspect the solution for clarity and the absence of precipitate, which is

particularly important when diluting DMSO stock solutions into aqueous systems [4].

Label and Store: Label the working solution with complete information and store under appropriate

conditions for planned experiments [4].
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Concentration Verification Approaches

For critical applications requiring exact concentration knowledge, verification of Fluoresalan stock
solution concentration is recommended. While specific analytical methods for Fluorosalan are not detailed
in the available literature, researchers can adapt standard analytical techniques commonly used for

quantitative analysis of organic compounds:
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e UV-Vis Spectrophotometry: Determine the molar absorptivity of Fluorosalan at its absorbance
maximum and use Beer-Lambert law for quantification.

e HPLC with UV Detection: Employ reverse-phase chromatography with calibration against certified
reference standards.

e Mass Spectrometry: Utilize LC-MS with appropriate internal standards for highest accuracy.

Safety and Regulatory Compliance

Safety Data Sheet Requirements

Working with Fluoresalan in research settings requires strict adherence to chemical safety regulations and
proper documentation. According to the Globally Harmonized System (GHS), Safety Data Sheets (SDS)
must follow a standardized 16-section format that provides comprehensive information about chemical
hazards, safe handling procedures, and emergency measures [6] [7]. The transition from older Material
Safety Data Sheets (MSDS) to the newer SDS format has been mandated to ensure consistency in hazard
communication and to align with international standards [6]. Researchers must consult the most current SDS
for Fluoresalan before initiating experimental work, paying particular attention to sections covering hazard

identification, composition, first-aid measures, and accidental release measures [7].

Personal Protective Equipment and Handling

Based on the chemical structure and properties of Fluoresalan, which contains multiple halogen

substituents and potential biological activity, appropriate safety precautions must be implemented:

¢ Personal Protective Equipment: Wear nitrile or latex gloves, laboratory coat, and safety glasses
when handling concentrated solutions or solid material [6] [7].

¢ Engineering Controls: Use chemical fume hoods or biosafety cabinets for procedures that may
generate aerosols or during weighing of solid material [6] [7].

e Emergency Procedures: Familiarize yourself with eye wash stations, safety showers, and spill
response procedures before beginning work with Fluorosalan [7].

Table 3: Safety Considerations and Regulatory Information
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Aspect

Specification

SDS Format

Primary Hazards

PPE Requirements

Engineering Controls

First Aid Measures

Disposal
Considerations

16-section GHS format required [6] [7]

Specific hazards not detailed in sources; assume toxicity based on
structure

Gloves, lab coat, safety glasses [6] [7]

Chemical fume hood recommended [6] [7]

Consult current Fluorosalan SDS for specific instructions [7]

Follow institutional guidelines for halogenated organic compounds [7]

Research Applications and Usage Notes

Experimental Applications

Fluoresalan stock solutions serve as the foundation for various research applications, particularly in

antimicrobial testing and formulation development. While current search results do not provide extensive

details on specific research applications, the compound's classification as an antimicrobial agent and its

halogen-rich chemical structure suggest potential uses in:

e Antimicrobial Susceptibility Testing: Evaluation of efficacy against bacterial and fungal pathogens
e Biocide Formulation Development: Incorporation into topical formulations or surface disinfectants
¢ Structure-Activity Relationship Studies: Investigation of halogen substitution patterns on biological

activity

¢ Mechanism of Action Studies: Elucidation of molecular targets in microbial organisms

Technical Considerations and Troubleshooting

Researchers may encounter several technical challenges when working with Flueresalan stock solutions.

The following troubleshooting guidance addresses common issues:
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e Precipitation in Aqueous Systems: When diluting DMSO stock solutions into aqueous buffers,
gradual addition with constant vortexing can help maintain solubility. For cell culture applications,
ensure final DMSO concentrations do not exceed 0.1-1.0% to maintain viability.

¢ Storage Stability Concerns: Periodically reassay stock solution concentration using appropriate
analytical methods. Avoid repeated freeze-thaw cycles by aliquoting into single-use portions.

e Bioactivity Variability: If experimental results show inconsistent biological activity, verify stock
solution concentration and check for precipitation in working solutions.

Conclusion

Fluorosalan stock solution preparation requires careful attention to solubility limitations, stability
concerns, and accurate quantification to ensure reliable experimental results. The gravimetric method
described in this protocol provides a standardized approach for generating primary stock solutions with high
accuracy, while appropriate dilution techniques enable preparation of working solutions for various research
applications. Researchers should prioritize chemical safety practices and consult current Safety Data Sheets
before working with this compound. Proper documentation, labeling, and storage conditions are essential

components of a quality management system for reagent preparation in research and development settings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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